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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d6

Cat. No.: B12413197

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 4-Hydroxyphenylacetic acid-d6, including detailed operational and disposal plans.

Hazard Identification and Personal Protective
Equipment

While some safety data sheets (SDS) for 4-Hydroxyphenylacetic acid-d6 do not classify it as
a hazardous substance, the SDS for its non-deuterated counterpart, 4-Hydroxyphenylacetic
acid, identifies it as a substance that can cause skin, eye, and respiratory irritation.[1][2][3]
Given that the deuterated form is chemically similar, it is prudent to handle it with the same
level of caution.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles with side-shields or safety glasses.[1][4] In
cases of potential splashing, a face shield should be used in conjunction with goggles.[5]

» Hand Protection: Chemical-resistant gloves are mandatory.[4] Nitrile or butyl rubber gloves
are highly recommended for handling acids.[5][6][7] Gloves must be inspected before use
and changed immediately if contaminated.[4]

» Skin and Body Protection: A laboratory coat or long-sleeved clothing is required to prevent
skin contact.[1] For larger quantities or in case of a spill, impervious clothing may be
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necessary.[4]

» Respiratory Protection: Under normal laboratory use with adequate ventilation, respiratory
protection may not be required.[1] However, if dust or aerosols are generated, or if exposure
limits are exceeded, a NIOSH/MSHA or European Standard EN 136 approved respirator
should be used.[1][4]

Operational Plan

A systematic approach is crucial for safely handling 4-Hydroxyphenylacetic acid-d6.

1. Preparation and Handling:

e Work in a well-ventilated area, such as a chemical fume hood.[1][4]

o Ensure that an eyewash station and safety shower are readily accessible.[8]

» Avoid all personal contact, including inhalation of dust or aerosols.[2]

e Prevent the formation of dust.[4]

e Use non-sparking tools to prevent ignition sources.[4]

2. Storage:

o Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[2][4]

o Keep away from incompatible materials such as bases, acid anhydrides, and acid chlorides.

[1]
» Store away from foodstuff containers.[2]

e For long-term stability, especially for deuterated standards, refrigeration at 4°C or -20°C is
often recommended.[9] Storing in amber vials or in the dark can prevent photodegradation.

[9]
3. In Case of a Spill:

» Evacuate personnel from the spill area.[4]
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Wear appropriate PPE, including respiratory protection, during cleanup.

Use dry clean-up procedures and avoid generating dust.[2]

Collect the spilled material into a suitable container for disposal.

Prevent the spillage from entering drains or water courses.[2][4]

Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory
compliance.

o Waste Characterization: Treat all waste containing 4-Hydroxyphenylacetic acid-d6 as
hazardous chemical waste.[10]

o Containerization: Collect waste in a designated, properly labeled, and sealed container.[10]
The container must be compatible with the chemical.

o Labeling: Label the waste container with a hazardous waste tag as soon as waste
accumulation begins.[10]

o Disposal Route: Do not dispose of down the drain or in regular trash.[10] All hazardous
waste must be disposed of through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company.[10][11]

» Empty Containers: Empty containers that held the substance should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[10]
After rinsing, the container can be disposed of as regular trash after defacing the label.[10]

Quantitative Data Summary
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Property Value Source
Molecular Formula CsH2D60s3 [8]
Molecular Weight 158.18 g/mol [8]

CAS Number 100287-06-7 [4]18]
Appearance Off-white powder [3]
Melting Point 148 - 151 °C

Experimental Workflow
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Workflow for Safe Handling of 4-Hydroxyphenylacetic acid-d6
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Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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